Cas no 2137559-65-8 (3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde)

• Product Name: 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde
• CAS No: 2137559-65-8
• MF: C₁₃H₆F₃NO₃
• MW: 281.186853885651
• MDL: MFCD31601017
• CID: 5609009
• PubChem ID: 165487055
• Update Time: 2025-06-25

3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-842921
• 3-nitro-4-(2,3,4-trifluorophenyl)benzaldehyde
• 2137559-65-8
• 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde

• MDL： MFCD31601017
• Inchi： 1S/C13H6F3NO3/c14-10-4-3-9(12(15)13(10)16)8-2-1-7(6-18)5-11(8)17(19)20/h1-6H
• InChI Key： VFHJJNSEBQBDOE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(C=O)=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 281.02997754g/mol
• Monoisotopic Mass: 281.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde

Introduction to 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde (CAS No. 2137559-65-8)

3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2137559-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatic aldehydes, characterized by the presence of both a nitro group and an aldehyde functional group in its molecular structure. The unique combination of these functional groups, along with the incorporation of a 2,3,4-trifluorophenyl moiety, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde consists of a benzene ring substituted with a nitro group at the 3-position and a formyl group at the 4-position. The aromatic ring is further modified by a 2,3,4-trifluorophenyl group at the 4-position. This trifluorophenyl substituent introduces electron-withdrawing effects through the fluorine atoms, which significantly influence the electronic properties and reactivity of the molecule. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates a complex interplay of electronic effects, making this compound a versatile building block for further chemical transformations.

In recent years, there has been growing interest in nitroaromatic compounds due to their utility as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The nitro group in 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde can be readily reduced to an amine or converted into other functional groups such as carboxylic acids or esters. Additionally, the aldehyde functionality allows for further derivatization through condensation reactions with various nucleophiles, including amines and alcohols. These properties make it a valuable reagent in organic synthesis and drug development.

The 2,3,4-trifluorophenyl moiety in this compound adds an additional layer of complexity and functionality. Fluorinated aromatic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This makes them particularly useful in medicinal chemistry for designing more potent and selective drug candidates. The trifluoromethyl group, in particular, is often employed to increase lipophilicity and reduce metabolic degradation. The combination of these features in 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the role of fluorinated aromatic compounds in developing novel therapeutic agents. For instance, researchers have explored the use of trifluoromethyl-substituted benzenes as key structural elements in anticancer drugs due to their ability to modulate enzyme activity and receptor binding. Similarly, nitroaromatic compounds have been investigated for their potential applications in treating inflammatory diseases and infectious disorders. The unique structural features of 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde make it an attractive scaffold for designing molecules with tailored biological activities.

The synthesis of 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach involves the nitration of 4-formyl-2-fluoroanisole followed by selective fluorination at the 2-, 3-, and 4-positions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the trifluorophenyl group onto the benzene ring. These synthetic strategies highlight the compound's potential as a versatile intermediate that can be modified through various chemical transformations.

The applications of 3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde extend beyond pharmaceuticals into other areas such as polymer science and material engineering. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance polymers and coatings. Additionally, their ability to interact with various biological targets suggests potential applications in sensor technology and nanotechnology.

In conclusion,3-Nitro-4-(2,3,4-trifluorophenyl)benzaldehyde (CAS No. 2137559-65-8) is a multifunctional organic compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features—combining a nitro group、an aldehyde functionality、and a 2、3、4-trifluorophenyl substituent—make it a valuable intermediate for synthesizing novel therapeutic agents、advanced materials，and specialty chemicals。Ongoing research continues to uncover new applications for this compound，underscoring its importance as a building block in modern chemistry。